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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fascinating magnetic properties of ferrous bromide
(FeBrz) at low temperatures. Ferrous bromide, an inorganic compound with the chemical
formula FeBrz, serves as a model system for studying a variety of magnetic phenomena,
making it a subject of significant interest in condensed matter physics and materials science.[1]
At room temperature, FeBrz is paramagnetic; however, upon cooling, it exhibits a rich and
complex magnetic behavior, including a transition to an antiferromagnetic state and field-
induced metamagnetism.[1][2] This guide provides a comprehensive overview of these
properties, supported by quantitative data, detailed experimental protocols, and illustrative
diagrams to facilitate a deeper understanding for researchers and professionals in related
fields.

Low-Temperature Magnetic Characteristics of
Ferrous Bromide

Ferrous bromide crystallizes in the Cdlz-type hexagonal layered structure.[3][4] Below a
critical temperature known as the Néel temperature (Tn), the magnetic moments of the Fe2*+
ions, which are ferromagnetically aligned within the ab-plane, order antiferromagnetically
between adjacent planes along the c-axis.[4][5] This transition to an antiferromagnetic state
occurs at approximately 14.2 K in the absence of an external magnetic field.[4][5]
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A key feature of FeBrz at low temperatures is its metamagnetism.[1] When a sufficiently strong

external magnetic field is applied along the c-axis (the easy axis of magnetization), the

antiferromagnetic ordering is overcome, and the material undergoes a sharp, first-order

transition to a nearly saturated ferromagnetic state.[3] This field-induced transition is a hallmark

of metamagnetic materials.

Quantitative Magnetic Data

The following tables summarize the key quantitative magnetic properties of ferrous bromide at

low temperatures, compiled from various experimental studies.

Property

Value

Conditions

Néel Temperature (Tn)

~14.2 K

Zero external magnetic field

Metamagnetic Transition Field
(Hm)

~31.5 kOe (3.15 T)

At 4.2 K, with the field applied

along the c-axis

Spontaneous Magnetization

per Fez* ion

4.05+ 0.2 pe

At 4.2 K, after the

metamagnetic transition

Tricritical Point (T, Ht)

Te=46K H=288T

The point where the nature of
the phase transition changes

from first-order to second-order

Table 1: Key Magnetic Properties of Ferrous Bromide.

Applied Magnetic Field (T)

Transition Temperature (K)

Anomaly Type

Two distinct anomalies

Paramagnetic to

antiferromagnetic transition

14<H<29 _
observed (higher T) and a new phase
transition (lower T)
_ Indication of the metamagnetic
29<H<33 A third peak appears

transition

Table 2: Specific Heat Anomalies of Ferrous Bromide in an External Magnetic Field.[4][6]
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Experimental Protocols

The characterization of the low-temperature magnetic properties of ferrous bromide involves
several key experimental techniques. Below are detailed methodologies for these experiments.

Vibrating Sample Magnhetometry (VSM)

Objective: To measure the magnetization of a FeBr2 sample as a function of temperature and
applied magnetic field.

Methodology:

o Sample Preparation: A single crystal of FeBr2 is oriented with its c-axis parallel to the
direction of the applied magnetic field. The sample is mounted on a sample holder made of a
non-magnetic material.

e Zero-Field-Cooled (ZFC) Measurement:

o The sample is cooled from room temperature to the lowest desired temperature (e.g., 2 K)
in the absence of an external magnetic field.

o At the base temperature, a small magnetic field (e.g., 100 Oe) is applied.

o The magnetization is then recorded as the sample is warmed up to a temperature above
the Néel temperature.

e Field-Cooled (FC) Measurement:

o The sample is cooled from above the Néel temperature to the base temperature in the
presence of a constant applied magnetic field (e.g., 100 Oe).

o The magnetization is measured as the sample is warmed up in the same applied field.
¢ Isothermal Magnetization (M-H) Curves:

o The sample is held at a constant temperature below the Néel temperature (e.g., 4.2 K).
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o The external magnetic field is swept from zero to a value exceeding the metamagnetic
transition field and then back to zero to trace the hysteresis loop.

Specific Heat Measurement

Objective: To measure the heat capacity of FeBrz as a function of temperature in various
applied magnetic fields to identify phase transitions.

Methodology:
o Sample Preparation: A small, well-characterized single crystal of FeBr:z is used.

o Calorimeter Setup: The sample is mounted on a sapphire disc in a quasi-adiabatic
calorimeter. A thermometer and a heater are attached to the disc.

e Measurement Procedure:
o The sample is cooled to the lowest desired temperature.

o A known amount of heat is applied to the sample through the heater, causing a small
increase in temperature.

o The heat capacity is calculated from the heat input and the resulting temperature change.

o This process is repeated at various temperatures to obtain the temperature dependence of
the specific heat.

o The entire measurement is then repeated under different constant applied magnetic fields
oriented along the c-axis of the crystal.

o Data Analysis: The magnetic contribution to the specific heat is obtained by subtracting the
lattice contribution, which can be estimated from measurements of a non-magnetic,
isostructural compound (e.g., CdBr2).[4]

Neutron Diffraction

Objective: To determine the magnetic structure of FeBrz below its Néel temperature.
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Methodology:

Sample Preparation: A powdered sample of high-purity FeBr2 or a single crystal is loaded
into a sample holder suitable for low-temperature neutron diffraction experiments.

o Data Collection above Tn: A neutron diffraction pattern is collected at a temperature above
the Néel temperature (in the paramagnetic phase) to determine the crystal structure.

» Data Collection below Tn: The sample is cooled to a temperature below the Néel temperature
(e.g., 4.2 K), and another diffraction pattern is recorded. The appearance of new Bragg
peaks, which are absent in the paramagnetic phase, indicates magnetic ordering.

o Data Analysis and Refinement:

o The positions and intensities of the magnetic Bragg peaks are used to determine the
magnetic unit cell and the arrangement of the magnetic moments.

o The magnetic structure is refined using software like FullProf or GSAS, which allows for
the simultaneous refinement of both the crystal and magnetic structures.[1][4][7]

Visualizations

The following diagrams illustrate key concepts related to the magnetic properties of ferrous
bromide.
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Caption: Antiferromagnetic spin structure of FeBrz below Tn.
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Caption: Magnetic phase transitions of FeBr-.
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Caption: Experimental workflow for magnetic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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